Cas no 89622-78-6 (Pyrimidine, 5-chloro-2-cyclopropyl-)

• Product Name: Pyrimidine, 5-chloro-2-cyclopropyl-
• CAS No: 89622-78-6
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 594650
• PubChem ID: 20444414
• Update Time: 2025-04-19

Pyrimidine, 5-chloro-2-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-chloro-2-cyclopropyl-
• 5-chloro-2-cyclopropylpyrimidine
• 89622-78-6
• SCHEMBL11086191
• DTXSID20607237

• Inchi： 1S/C7H7ClN2/c8-6-3-9-7(10-4-6)5-1-2-5/h3-5H,1-2H2
• InChI Key： JGUZFQHDYVXHGB-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2CC2)=NC=1

Computed Properties

• Exact Mass: 154.0297759g/mol
• Monoisotopic Mass: 154.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų